3-(1-(3-(1H-benzo[d]imidazol-2-yl)propanoyl)piperidin-4-yl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione
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Description
3-(1-(3-(1H-benzo[d]imidazol-2-yl)propanoyl)piperidin-4-yl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H21N5O3S and its molecular weight is 423.49. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
The synthesis and characterization of thieno[3,2-d]pyrimidine derivatives and related compounds have been widely studied due to their potential in various biological applications. For instance, compounds bearing the thieno[3,2-d]pyrimidine backbone have been synthesized through various methodologies, demonstrating the versatility and interest in these heterocyclic compounds. The structural characterization of these compounds often involves comprehensive techniques including NMR, IR spectroscopy, mass spectrometry, and elemental analysis to confirm their identities and structural integrity (Yin et al., 2022).
Biological Activities
Research into the biological activities of thieno[3,2-d]pyrimidine derivatives has shown promising results across different areas. For example, some derivatives have been evaluated for their antioxidant properties, indicating potential therapeutic applications in conditions associated with oxidative stress. The capacity of these compounds to protect DNA from damage induced by bleomycin has been specifically highlighted, suggesting a role in chemopreventive strategies (Gouda, 2012).
Furthermore, novel synthetic pathways have been developed to create fused tetracyclic compounds involving the thieno[3,2-d]pyrimidin-4(3H)-one scaffold, showcasing the chemical diversity and potential for generating bioactive molecules (Shen et al., 2011).
Antimicrobial and Antitumor Applications
The derivatives of thieno[3,2-d]pyrimidine have been explored for their antimicrobial and antitumor activities. Some synthesized compounds have shown significant in vitro activity against a variety of human tumor cell lines, such as liver, colon, and lung cancers, indicating their potential as antitumor agents. Additionally, the antibacterial activity of these compounds against both Gram-positive and Gram-negative bacteria has been evaluated, suggesting their utility in developing new antimicrobial agents (Hafez et al., 2017).
Properties
IUPAC Name |
3-[1-[3-(1H-benzimidazol-2-yl)propanoyl]piperidin-4-yl]-1H-thieno[3,2-d]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N5O3S/c27-18(6-5-17-22-14-3-1-2-4-15(14)23-17)25-10-7-13(8-11-25)26-20(28)19-16(9-12-30-19)24-21(26)29/h1-4,9,12-13H,5-8,10-11H2,(H,22,23)(H,24,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRLDBIZBPHLVAM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2C(=O)C3=C(C=CS3)NC2=O)C(=O)CCC4=NC5=CC=CC=C5N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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